4-(5-Fluoro-6-methylpyrimidin-4-yl)morpholine

• IUPAC Name: 4-(5-fluoro-6-methylpyrimidin-4-yl)morpholine
• InChI: InChI=1S/C9H12FN3O/c1-7-8(10)9(12-6-11-7)13-2-4-14-5-3-13/h6H,2-5H2,1H3
• InChI Key: FNTDFNAPBCYTCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=N1)N2CCOCC2)F
• Molecular Formula: C9H12FN3O
• Molecular Weight: 197.21 g/mol

Description

“4-(5-Fluoro-6-methylpyrimidin-4-yl)morpholine” is a chemical compound. It is a derivative of morpholine, which is a six-membered aliphatic saturated ring with the formula C4H9NO. The specific compound you’re asking about has additional functional groups attached to the morpholine ring.

Synthesis Analysis

The synthesis of morpholines, including derivatives like the one you’re asking about, often starts from 1,2-amino alcohols and related compounds. A simple and efficient method involves a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

The molecular structure of morpholine derivatives can be complex. Morpholine itself has an approximately CS-symmetric structure, with the nitrogen-bound group in a quasi axial position on the six-membered morpholine ring in a low-energy chair conformation. The solid-state structure of morpholine derivatives can vary significantly.

Chemical Reactions Analysis

The chemical reactions involving morpholine derivatives can be quite diverse. For example, the observed and calculated IR spectra of the neutral morpholine monomer in the range of 2600–3600 cm −1 correspond primarily to C–H and N–H stretching.

Physical And Chemical Properties Analysis

Morpholine is a colorless, oily, hygroscopic, volatile liquid with a weak, ammonia- or fish-like odor. It has a molecular weight of 87.1, a boiling point of 264°F, and a freezing point of 23°F. It is miscible in water and has a vapor pressure of 6 mmHg.

Safety And Hazards

Morpholine is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is flammable and harmful if swallowed. It causes severe skin burns and eye damage, may cause respiratory irritation, and is suspected of damaging fertility and the unborn child.

Future Directions

The title compound has been widely used as a precursor in medicinal chemistry, for example, in the fields of antidiabetic and antimigraine drugs, kinase inhibitors, reverse transcriptase inhibitors, and antibiotic, antifungal, and antimycobacterial agents. After the reduction of the nitro group in the compound, the resulting 4-thiomorpholinoaniline can be used as a building block in amide-coupling reactions.